Cas no 136036-84-5 (D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-)

• Product Name: D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
• CAS No: 136036-84-5
• MF: C₁₆H₂₈N₂O₁₁
• MW: 424.400325775146
• CID: 183231
• PubChem ID: 131930
• Update Time: 2025-04-19

D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-(acetylamino)-6-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]-2-deoxy-
• N-[(2R,3R,4R,5S,6R)-2-[(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• N-acetylglucosaminyl beta(1-6)N-acetylgalactosamine
• 2-(Acetylamino)-6-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-D-galactose
• D-Galactose, 2-(acetylamino)-6-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)-2-deoxy-
• Glcnacbeta1-6GalNAc
• 136036-84-5
• 2-Deoxy-6-O-{2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranosyl}-2-[(1-hydroxyethylidene)amino]hexose
• DTXSID80929240

• Inchi： 1S/C16H28N2O11/c1-6(21)17-8(3-19)12(24)13(25)9(23)5-28-16-11(18-7(2)22)15(27)14(26)10(4-20)29-16/h3,8-16,20,23-27H,4-5H2,1-2H3,(H,17,21)(H,18,22)/t8-,9+,10+,11+,12+,13-,14+,15+,16+/m0/s1
• InChI Key： INPSEHNBUMPUQB-BJMGCPOCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC[C@H]([C@@H]([C@@H]([C@H](C=O)NC(C)=O)O)O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 424.169
• Monoisotopic Mass: 424.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 215Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 927.7°C at 760 mmHg
• Flash Point: 514.8°C
• Refractive Index: 1.585